4-(2-Hydroxyethylthiomethyl)pyrimidine

• CAS No.: 78092-92-9
• Molecular Formula: C7H10N2OS
• Molecular Weight: 170.23 g/mol
• IUPAC Name: 2-(pyrimidin-4-ylmethylsulfanyl)ethanol
• InChI: InChI=1S/C7H10N2OS/c10-3-4-11-5-7-1-2-8-6-9-7/h1-2,6,10H,3-5H2
• InChI Key: IIJADHQFJSSMHU-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CN=C1CSCCO

Description

4-(2-Hydroxyethylthiomethyl)pyrimidine is a useful research compound. Its molecular formula is C7H10N2OS and its molecular weight is 170.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

According to the methodology of Examples 11 to 15, 4-pyrimidylmethyl mercaptan is reacted with 2-chloroethanol or 2-bromoethanol to yield 4-(2-hydroxyethylthiomethyl)pyrimidine, with chloroacetone to yield 4-pyrimidylmethylthioacetone, with alphabromoacetophenone to yield alpha-(4-pyrimidylmethylthio)acetophenone, with alpha-bromo-p-methoxyacetophenone to yield alpha-(4-pyrimidylmethylthio)-p-methoxyacetophenone, with alpha-bromo-p-nitroacetophenone to yield alpha-(4-pyrimidylmethylthio)-p-nitroacetophenone, with alpha-bromopropiophenone to yield alpha-(4-pyrimidylmethylthio)propiophenone, with ethyl 2-bromoacetate to yield 2-(4-pyrimidylmethylthio)acetate, with ethyl 2-chloropropionate to yield 2-(4-pyrimidylmethylthio)propionate and with ethyl 2-phenyl-2-bromoacetate to yield 2-phenyl-2-(4-pyrimidylmethylthio)acetate (when ethyl esters are prepared, it is preferable to substitute an equivalent of sodium ethoxide for sodium methoxide; when the corresponding methyl esters are prepared, it is preferable to substitute methanol for ethanol).